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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599383

Comparative GC-MS Analysis: Methyl Cedryl
Ketone vs. Iso E Super

A detailed guide for researchers on the gas chromatography-mass spectrometry profiles of two
common fragrance ingredients, Methyl Cedryl Ketone and Iso E Super. This document
provides a comparative analysis of their mass spectra, a standardized experimental protocol for
their analysis, and key physicochemical properties.

In the realm of fragrance chemistry, the precise identification and characterization of aromatic
compounds are paramount. Gas chromatography-mass spectrometry (GC-MS) stands as a
cornerstone technique for the analysis of volatile and semi-volatile compounds, providing both
chromatographic separation and structural elucidation. This guide presents a comparative GC-
MS analysis of two widely used synthetic fragrance ingredients: Methyl Cedryl Ketone and Iso
E Super.

Methyl Cedryl Ketone, also known by trade names such as Vertofix, offers a rich, woody, and
amber scent. Iso E Super is a highly popular fragrance component known for its smooth,
woody, and ambergris-like notes. A key characteristic of Iso E Super is that it is not a single
compound but a complex mixture of isomers, with its characteristic scent primarily attributed to
a minor isomer.[1] This guide will delve into the GC-MS characteristics that differentiate these
two important fragrance materials.
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Physicochemical Properties

A fundamental understanding of the physical and chemical properties of Methyl Cedryl

Ketone and Iso E Super is essential for their effective analysis. The table below summarizes

key properties for both substances.

Property

Methyl Cedryl Ketone

Iso E Super

Chemical Formula

C17H260]2]

C16H260]3]

Molecular Weight

246.39 g/mol [2]

234.38 g/mol [3]

54464-57-2 / 68155-66-8 /

CAS Number 32388-55-9[2]

68155-67-9[3]
Boiling Point 272 °C (lit.)[4]
Density 0.997 g/mL at 25 °C (lit.)[4]

Refractive Index

n20/D 1.516 (lit.)[4]

GC-MS Data Comparison

The following table summarizes the key mass spectral data for Methyl Cedryl Ketone and the

major isomer of Iso E Super. These data are critical for the identification and differentiation of

these compounds in a sample matrix. As Iso E Super is a mixture, the presented data

corresponds to its main component.

Parameter

Methyl Cedryl Ketone
(Acetyl Cedrene)

Iso E Super (Main Isomer)

Major Mass Fragments (m/z)

246 (M+), 231, 203, 189, 175,
161, 148, 133, 119, 105, 91,

234 (M+), 219, 206, 191, 177,
163, 150, 135, 121, 109, 93,

43 43

Base Peak (m/z) 43 43

Retention Index (Non-polar _
1768 Not available

column)
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Note: The fragmentation pattern of Iso E Super can vary slightly depending on the specific
isomeric composition of the commercial product.

Experimental Protocol: GC-MS Analysis

This section outlines a standardized protocol for the GC-MS analysis of Methyl Cedryl Ketone
and Iso E Super, suitable for comparative purposes.

1. Sample Preparation:

o Prepare a 100 ppm stock solution of each standard (Methyl Cedryl Ketone and Iso E
Super) in a suitable solvent such as ethanol or hexane.

o For analysis, dilute the stock solution to a final concentration of 10 ppm.

« If analyzing a fragrance mixture, dilute the sample in the chosen solvent to an appropriate
concentration.

2. GC-MS Instrumentation and Conditions:
e Gas Chromatograph: Agilent 7890B GC System (or equivalent)
e Mass Spectrometer: Agilent 5977A MSD (or equivalent)

e GC Column: Zebron™ ZB-1MS F&F (20 m, 0.18 mm, 0.18 um) or equivalent non-polar
capillary column (e.g., 30-m Stabilwax).[5]

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Inlet Temperature: 250 °C
e Injection Volume: 1 pL (splitless mode)
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 280 °C.
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o Hold at 280 °C for 5 minutes.

e MSD Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

e Quadrupole Temperature: 150 °C

 lonization Mode: Electron lonization (EIl) at 70 eV.

e Mass Scan Range: m/z 40-400.

3. Data Analysis:

« Identify the peaks of interest based on their retention times.

o Compare the acquired mass spectra with reference spectra from a library (e.g., NIST).
 Integrate the peak areas for quantitative analysis if required.

Logical Workflow for GC-MS Analysis

The following diagram illustrates the logical workflow of the GC-MS analysis described in this
guide.
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GC-MS Experimental Workflow
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This guide provides a foundational comparison of Methyl Cedryl Ketone and Iso E Super
using GC-MS. For researchers and professionals in drug development and fragrance science,
understanding these analytical profiles is crucial for quality control, formulation development,
and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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